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Compound of Interest

Compound Name: 1,3-Dichloro-5-ethynylbenzene

Cat. No.: B1355376 Get Quote

Essential Safety and Handling Guide for 1,3-
Dichloro-5-ethynylbenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

1,3-Dichloro-5-ethynylbenzene (CAS No. 99254-90-7). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
1,3-Dichloro-5-ethynylbenzene is a hazardous chemical that requires stringent safety

protocols. The primary hazards include:

Acute Toxicity: Harmful if swallowed.[1]

Skin Irritation/Corrosion: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]
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To mitigate these risks, a comprehensive personal protective equipment (PPE) plan must be

implemented. The following table summarizes the required PPE.

Protection Type Specific PPE Purpose

Eye and Face
Chemical safety goggles and a

face shield.[2]

Protects against splashes and

vapors that can cause serious

eye damage.[2]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

[1][2]

Prevents skin contact, which

can lead to irritation.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[1][2]

Minimizes inhalation of dust or

vapors, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedures
All operations involving 1,3-Dichloro-5-ethynylbenzene must be conducted within a certified

chemical fume hood to minimize inhalation exposure.

2.1. Preparation:

Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly and the

airflow is adequate.

Gather Materials: Assemble all necessary equipment, including glassware, reagents, and

waste containers, inside the fume hood before starting.

Don PPE: Put on all required personal protective equipment as detailed in the table above.
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2.2. Handling and Use:

Aliquotting: Carefully weigh and transfer the solid chemical using appropriate tools to avoid

generating dust.

Reaction Setup: Conduct all experimental procedures within the fume hood. Keep the sash

at the lowest practical height.

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of any

dust or vapors.[1] Do not eat, drink, or smoke in the handling area.[1]

2.3. Accidental Release Measures:

Minor Spills:

Clean up all spills immediately.[1]

For dry spills, use dry clean-up procedures to avoid generating dust. Sweep or vacuum

the material and place it in a sealed, labeled container for disposal.[1]

For wet spills, absorb the material with an inert substance and place it in a labeled

container for disposal.[1]

Wash the spill area with soap and water.[1]

Major Spills:

Evacuate the area and alert the appropriate emergency response team.

Prevent the spill from entering drains or waterways.[1]

Disposal Plan
Proper disposal of 1,3-Dichloro-5-ethynylbenzene and associated waste is crucial to prevent

environmental contamination.

3.1. Waste Segregation:
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Collect all waste containing 1,3-Dichloro-5-ethynylbenzene, including contaminated

consumables and rinsates, in a designated and clearly labeled hazardous waste container.

Halogenated organic waste must be segregated from non-halogenated waste.

3.2. Container Management:

Keep waste containers securely sealed when not in use.[1]

Store waste containers in a cool, dry, and well-ventilated area away from incompatible

materials.[1]

3.3. Final Disposal:

Dispose of hazardous waste through your institution's certified hazardous waste disposal

program.

Consult your local environmental regulations for any additional disposal requirements.

Burying residue in an authorized landfill may be an option, but institutional guidance should

be followed.[1]

Emergency First Aid
Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Flush skin and hair with running water and soap. If irritation occurs, seek

medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.

Ingestion: Do not induce vomiting. Give a glass of water to drink. Seek immediate medical

attention.[1]

Workflow for Safe Handling of 1,3-Dichloro-5-
ethynylbenzene
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Caption: Workflow for the safe handling and disposal of 1,3-Dichloro-5-ethynylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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